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Compound of Interest

Compound Name: 2-Methyl-1-nonene

Cat. No.: B1345651 Get Quote

Introduction
2-Methyl-1-nonene is a volatile organic compound recognized for its utility within the fragrance

and flavor industries. It is characterized by a strong fruity odor and is utilized for its ability to

enhance the longevity and diffusion of scents in various consumer products.[1] This document

provides an overview of the known applications of 2-Methyl-1-nonene in fragrance

formulations, its physicochemical properties, and safety information. It is important to note that

while widely used, detailed synthetic protocols for the conversion of 2-Methyl-1-nonene into

other specific, named fragrance compounds are not readily available in the public domain. The

information presented herein focuses on its direct use as a fragrance ingredient.

Physicochemical Properties
A clear understanding of the physical and chemical properties of 2-Methyl-1-nonene is

essential for its effective use in fragrance formulations. These properties influence its behavior

in mixtures and its olfactory perception.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1345651?utm_src=pdf-interest
https://www.benchchem.com/product/b1345651?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/2980-71-4.html
https://www.benchchem.com/product/b1345651?utm_src=pdf-body
https://www.benchchem.com/product/b1345651?utm_src=pdf-body
https://www.benchchem.com/product/b1345651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₂₀ [1][2]

Molecular Weight 140.27 g/mol [2]

CAS Number 2980-71-4 [1][2]

Appearance Colorless liquid [1]

Odor Strong, fruity [1]

Boiling Point 166.1 °C at 760 mmHg [1]

Flash Point 42.6 °C [1]

Density 0.744 g/cm³ [1]

Refractive Index n20/D 1.424 [1]

Applications in Fragrance Compounds
2-Methyl-1-nonene is primarily incorporated into fragrance compositions for two main

purposes:

Direct Fragrance Contribution: Its inherent strong and fruity aroma makes it a valuable

component for adding a specific olfactory note to perfumes, cosmetics, and household

products.[1]

Fragrance Enhancer: Due to its chemical structure, 2-Methyl-1-nonene can improve the

overall performance of a fragrance by enhancing its longevity and diffusion.[1] This means it

can help the scent last longer on the skin or in the air and project more effectively.

Despite its utility, publicly accessible scientific literature and patents do not provide specific

examples or detailed protocols for the use of 2-Methyl-1-nonene as a starting material in the

synthesis of other well-known fragrance molecules. General synthetic methodologies prevalent

in fragrance chemistry, such as the Prins reaction, Diels-Alder cycloaddition, hydroformylation,

and epoxidation-rearrangement, are well-documented for other alkenes in the creation of

woody, floral, and other scent profiles. However, their specific application to 2-Methyl-1-
nonene for the synthesis of fragrance compounds is not described.
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Logical Relationship: From Alkene to Fragrance
Compound (General Overview)
While specific pathways for 2-Methyl-1-nonene are not detailed, the following diagram

illustrates a generalized workflow for how an alkene could be theoretically utilized in fragrance

synthesis. This is a conceptual representation and does not correspond to a documented

protocol for 2-Methyl-1-nonene.

Conceptual Workflow: Alkene in Fragrance Synthesis

Alkene Feedstock
(e.g., 2-Methyl-1-nonene)

Chemical Transformation
(e.g., Hydroformylation, Prins Reaction, etc.)

Crude Fragrance Intermediate

Purification
(e.g., Distillation, Chromatography)

Characterized Fragrance Compound

Quality Control
(GC-MS, Olfactory Analysis)

Incorporation into
Fragrance Formulation
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Caption: Conceptual workflow for alkene transformation.

Experimental Protocols
As previously stated, specific experimental protocols for the synthesis of fragrance compounds

starting from 2-Methyl-1-nonene are not available in the reviewed literature. Researchers

interested in exploring such syntheses may consider adapting known reaction methodologies

for alkenes to 2-Methyl-1-nonene. Key considerations for such exploratory work would include:

Catalyst Selection: The choice of catalyst is crucial for directing the reaction towards the

desired product and stereochemistry.

Solvent Effects: The polarity and other properties of the solvent can significantly influence

reaction rates and selectivity.

Temperature and Pressure Control: These parameters are critical for controlling the reaction

kinetics and minimizing side product formation.

Purification Techniques: High-purity fragrance compounds are essential, necessitating

effective purification methods such as fractional distillation or chromatography.

Safety and Handling
2-Methyl-1-nonene is a flammable liquid and vapor. It is also reported to cause serious eye

damage.[2] Appropriate personal protective equipment (PPE), including safety goggles and

gloves, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area, and sources of ignition should be avoided. For detailed safety information,

please refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
2-Methyl-1-nonene is a valuable ingredient in the fragrance industry, prized for its fruity aroma

and its ability to enhance the performance of fragrance compositions. While its direct

application is well-established, its role as a synthetic precursor for other fragrance compounds

is not documented in readily available scientific literature. Future research may explore the
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potential of 2-Methyl-1-nonene as a starting material for novel fragrance molecules, leveraging

established synthetic transformations of alkenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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